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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and
discovery of the Indium-110 (*1°In) isotope. This document details the nuclear reactions utilized
for its production, extensive experimental protocols for its synthesis and separation, and a
historical account of its discovery. Quantitative data is presented in structured tables for clarity,
and key processes are visualized through detailed diagrams.

Discovery of Indium-110

The discovery of Indium-110 is chronicled in the comprehensive work "Discovery of the Indium
Isotopes” by S. Amos and M. Thoennessen. The initial identification of this isotope was a
significant step in expanding the chart of nuclides and understanding the nuclear landscape of
indium.

Properties of Indium-110

Indium-110 is a radioactive isotope with a half-life of 4.92 hours. It primarily decays through
electron capture (EC) and positron emission (3+) to Cadmium-110 (12°Cd). A notable
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characteristic of 119 n is the existence of a metastable state, 11°"In, with a half-life of 69.1

minutes.

Table 1: Nuclear Properties of Indium-110
Property Value
Half-life 4.92(8) h[1]
Decay Mode EC, B+[1]
Daughter Isotope 10Cd[1]
Mass Excess -86.475 MeV
Spin and Parity 7+[1]
Isomeric State 110m|n
Isomer Half-life 69.1(5) min
Isomer Spin and Parity 2+

Synthesis of Indium-110

The production of Indium-110 is primarily achieved through charged-particle bombardment of
enriched Cadmium-110 targets in a cyclotron. The two most common nuclear reactions are:

e 11°Cd(p,n)1°ln
e 110Cd(d,2n)10In

The choice of reaction depends on the available particle beams and desired production yield.

Table 2: Production Reactions for Indium-110

Reaction Projectile Target Product
(p,n) Proton 10Cd 10|
(d,2n) Deuteron 10Cd 10In
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Experimental Protocol: Synthesis via *°Cd(p,n)*%n

This protocol outlines the general steps for the production of Indium-110 using a proton beam.
. Target Preparation:
Highly enriched (>95%) Cadmium-110 oxide (*2°CdO) is typically used as the target material.

The 11°CdO powder is pressed into a shallow dish made of a high-purity, high-melting-point
metal such as platinum or silver.

The target is then sintered in a furnace to create a solid, stable pellet.

The target is mounted onto a water-cooled target holder for irradiation.
. Irradiation:

The target is bombarded with a proton beam from a cyclotron.

Proton Energy: The optimal energy range for the (p,n) reaction is typically between 10 and
20 MeV.

Beam Current: The beam current is adjusted to maximize production without overheating the
target, typically in the range of 10-100 pA.

Irradiation Time: The duration of the bombardment is determined by the half-life of 1°In and
the desired activity, typically several hours.

. Post-Irradiation Processing:

The irradiated target is allowed to cool for a short period to allow for the decay of short-lived,
unwanted isotopes.

The target is then remotely transferred to a hot cell for chemical processing.

Experimental Workflow: Synthesis of **%n
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Figure 1. Experimental workflow for the synthesis of Indium-110.

Radiochemical Separation and Purification

After irradiation, the Indium-110 produced must be chemically separated from the bulk
cadmium target material and any other radionuclidic impurities. This is a critical step to obtain
high-purity 11°In for research or potential applications. A common and effective method involves
a combination of solvent extraction and ion-exchange chromatography.

Experimental Protocol: Separation and Purification

1. Dissolution of the Target:

e The irradiated 1°CdO pellet is dissolved in a minimal volume of concentrated nitric acid
(HNOs). The dissolution is typically performed under gentle heating in the hot cell.

2. Initial Separation by Solvent Extraction:
e The resulting solution is adjusted to a specific acidity (e.g., in hydrochloric acid, HCI).

 Indium is selectively extracted into an organic phase using a suitable extractant, such as
tributyl phosphate (TBP) or di(2-ethylhexyl)phosphoric acid (D2EHPA) dissolved in an
organic solvent like kerosene. Cadmium remains in the aqueous phase.

e The organic phase containing the indium is then washed with an acidic solution to remove
any co-extracted impurities.

e The purified indium is back-extracted from the organic phase into a fresh agueous phase,
typically a dilute acid solution.
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3. Final Purification by lon-Exchange Chromatography:

e The aqueous solution containing the indium from the back-extraction step is loaded onto a
cation-exchange resin column (e.g., Dowex 50W-X8).

e The column is washed with dilute HCI to remove any remaining cationic impurities.

e Indium is then selectively eluted from the column using a more concentrated HCI solution.
Cadmium, if any remains, has a different elution profile and can be effectively separated.

e The eluted fraction containing the purified 11°In is collected.
4. Quality Control:
e The final product is analyzed for radionuclidic purity using gamma-ray spectrometry.

e The chemical purity is assessed using techniques such as inductively coupled plasma mass
spectrometry (ICP-MS).

Workflow for Radiochemical Separation
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Figure 2. Workflow for the radiochemical separation of Indium-110.
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Identification and Characterization

The primary method for the identification and quantification of Indium-110 is gamma-ray
spectrometry. The decay of 11°n and its daughter 11°Cd produces a characteristic spectrum of
gamma rays.

Gamma-Ray Spectroscopy

A high-purity germanium (HPGe) detector is used to measure the gamma-ray spectrum of the
purified 11°In sample. The detector is calibrated using standard sources with well-known
gamma-ray energies and intensities. The characteristic gamma-ray peaks of 11°In are then
identified in the measured spectrum.

Table 3: Principal Gamma-Ray Emissions from the

Decay of **%n

Energy (keV) Intensity (%)
641.7 3.6
657.75 97.5
706.7 25.4
744.3 11.2
763.9 30.8
818.0 12.7
884.67 75.0
937.48 66.0
1300.1 10.7
1505.0 16.5
1562.2 11.2
1775.3 6.8
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Note: Data is compiled from various nuclear data sources. Intensities are given per 100
decays.

Decay Scheme of Indium-110

The decay of 11°n proceeds primarily to excited states of 11°Cd, which then de-excite by

emitting gamma rays.
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Figure 3. Simplified decay scheme of Indium-110.

This technical guide provides a foundational understanding of the synthesis and discovery of
Indium-110. The detailed protocols and data presented herein are intended to serve as a
valuable resource for researchers and professionals in the fields of nuclear chemistry,
radiopharmaceutical development, and related scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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